molecular formula C23H20N2O3S B2817768 (1-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((naphthalen-1-ylmethyl)thio)-1H-imidazol-5-yl)methanol CAS No. 921833-75-2

(1-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((naphthalen-1-ylmethyl)thio)-1H-imidazol-5-yl)methanol

Cat. No. B2817768
CAS RN: 921833-75-2
M. Wt: 404.48
InChI Key: DTYOZOFDOJOKEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound contains several structural components including a benzo[d][1,3]dioxol-5-ylmethyl group, a naphthalen-1-ylmethyl group, and an imidazol-5-ylmethyl group . These groups are common in many organic compounds and can contribute to the compound’s overall properties.


Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as NMR spectroscopy . The compound’s structure will influence its physical and chemical properties.


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. For example, the presence of the benzo[d][1,3]dioxol-5-ylmethyl group could influence the compound’s solubility and melting point .

Scientific Research Applications

  • Antimicrobial and Antiproliferative Activities :

    • A derivative, 2-(5-(Benzo[d][1,3]dioxol-5-yl)-3-(naphthalen-1-yl)-4,5-dihydro-1H-pyrazol-1-yl)-4-(4-substituted phenyl)thiazole, has shown promising antimicrobial and antiproliferative activities. Specifically, a pyrazole derivative showed significant results against microbial strains, and another derivative exhibited notable anti-proliferative effects against HCT-116 cancer cells (Mansour, Aboelnaga, Nassar, & Elewa, 2020).
  • Inhibition of Thromboxane Synthetase :

    • Some derivatives act as thromboxane synthetase inhibitors, showing effectiveness in inhibiting thromboxane production, which can have therapeutic implications, especially in cardiovascular diseases (Cross, Dickinson, Parry, & Randall, 1986).
  • Anticancer Evaluation :

    • Compounds like 2-(naphthalen-1-ylmethyl/naphthalen-2-yloxymethyl)-1-[5-(substituted phenyl)-[1,3,4]oxadiazol-2-ylmethyl]-1H-benzimidazole have been evaluated for their anticancer properties. One of the compounds was notably active on a breast cancer cell line (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014).
  • Antifungal Activity :

    • A study on novel cis-5-substituted-3-(2-naphthalenyl)-3-(1H-imidazol-1-ylmethyl)-2-methylisoxazolidine derivatives revealed their potential as azole antifungal drugs, which could be significant in treating fungal infections (Bennett, Mullen, Allen, Mitchell, & Georgiev, 1988).
  • Synthesis and Characterization for Detection Applications :

Safety And Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Proper handling and storage procedures should be followed to ensure safety .

properties

IUPAC Name

[3-(1,3-benzodioxol-5-ylmethyl)-2-(naphthalen-1-ylmethylsulfanyl)imidazol-4-yl]methanol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H20N2O3S/c26-13-19-11-24-23(25(19)12-16-8-9-21-22(10-16)28-15-27-21)29-14-18-6-3-5-17-4-1-2-7-20(17)18/h1-11,26H,12-15H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DTYOZOFDOJOKEU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1OC2=C(O1)C=C(C=C2)CN3C(=CN=C3SCC4=CC=CC5=CC=CC=C54)CO
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H20N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

404.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(1-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((naphthalen-1-ylmethyl)thio)-1H-imidazol-5-yl)methanol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.